Cas no 60920-20-9 ((3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol)

(3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol structure
60920-20-9 structure
Product Name:(3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
CAS No:60920-20-9
MF:C12H19NO
MW:193.285363435745
CID:499671
Update Time:2023-08-03

(3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,3-[[(1S)-1-phenylethyl]amino]-, (3R)-
    • 1-Butanol,3-[(1-phenylethyl)amino]-, [R-(R*,S*)]-
    • (3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
    • Inchi: 1S/C12H19NO/c1-10(8-9-14)13-11(2)12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3/t10-,11-/m0/s1
    • InChI Key: QVCHRCCBOOGZRT-QWRGUYRKSA-N
    • SMILES: OCC[C@H](C)N[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 193.147
  • Monoisotopic Mass: 193.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Density: 0.987±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 302.5±25.0 ºC (760 Torr),
  • Flash Point: 92.6±13.8 ºC,
  • Solubility: Slightly soluble (12 g/l) (25 º C),
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司